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Compound of Interest

Compound Name: Methyl 6-Nitroindole-3-acetate

CAS No.: 2097800-34-3

Cat. No.: B12335620

Get Quote

Executive Summary & Core Directive
Do not treat Methyl 6-nitroindole-3-acetate as standard organic trash.[1][2]

While this compound is an ester derivative of indole, the presence of the nitro group (-NO₂) at

the C6 position fundamentally alters its safety profile compared to the parent indole-3-acetic

acid.[2] Nitro-substituted aromatics carry latent risks of thermal instability and mutagenicity.

Immediate Action Required:

Segregate: Never mix with strong oxidizers or reducing agents.

Label: Clearly mark as "Organic Solid - Potential Mutagen."

Destroy: The only acceptable disposal method is high-temperature incineration at a

permitted facility equipped with scrubbers for nitrogen oxides (NOx).
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Understanding the molecule is the first step in safe disposal. This section details why specific

protocols are necessary.

Feature Specification Operational Implication

Chemical Name Methyl 6-nitroindole-3-acetate Target Analyte

Functional Groups
Indole core, Methyl Ester, Nitro

group

Nitro group dictates thermal

hazards.[1][2][3][4][5][6]

Physical State Yellow/Orange Solid
Dust explosion hazard if finely

divided.[1][2]

Primary Hazards
Irritant (Skin/Eye), Potentially

Mutagenic

Requires double-gloving and

respiratory protection.[1][2]

Thermal Decay Releases NOx, CO, CO₂
Do not autoclave. Must be

incinerated.[1][2]

Reactivity
Sensitive to strong bases

(hydrolysis)

Avoid mixing with caustic

waste streams.[1][2]

The "Why" Behind the Protocol: The nitro group renders the carbon skeleton electron-deficient.

While generally stable under ambient conditions, nitroindoles can decompose violently if

subjected to adiabatic heating or mixed with incompatible reagents (like hydrazine or metal

hydrides) in a waste container.

Waste Stream Decision Matrix
This workflow dictates the segregation logic for Methyl 6-nitroindole-3-acetate.[1]
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Waste Generation Source

Determine Physical State

Solid / Pure Substance Solution / Mother Liquor Contaminated PPE/Sharps

Container: Wide-Mouth HDPE
Label: Hazardous Solid (Toxic)

Double Bag

Identify Solvent Container: Yellow Chem-Waste Bag
Stream: Solid Hazardous Debris

Halogenated?

Container: Safety Can (Red)
Stream: Halogenated Organic

Yes (e.g., DCM)

Container: Safety Can (White/Yellow)
Stream: Non-Halogenated Organic

No (e.g., EtOAc, MeOH)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 6-nitroindole-3-acetate waste streams based

on physical state and solvent composition.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance)
Applicable to: Expired shelf stock, degraded samples, or excess solid reagent.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk during transport.
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Stabilization: If the solid is old or potentially dry/crumbly, wet it slightly with a high-flashpoint

inert solvent (e.g., mineral oil) only if you suspect peroxide formation (rare for this specific

ester, but good practice for nitro compounds).

Labeling:

Primary Constituent: Methyl 6-nitroindole-3-acetate.[1]

Hazard Checkboxes: Toxic, Irritant.

Note: "Contains Nitro-aromatic."

Storage: Store in a satellite accumulation area away from heat sources.

Scenario B: Liquid Waste (Reaction Mixtures)
Applicable to: Mother liquors, HPLC effluent, or reaction solvents.[1][2]

Critical Causality: The solvent dictates the regulatory waste code (D001 Ignitable, F003 Spent

Solvents), while the solute (the Nitroindole) dictates the toxicity profile.

Segregation:

Non-Halogenated: If dissolved in Methanol, Ethyl Acetate, or Acetone -> Red Can

(Flammable).[1][2]

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform -> Halogenated Waste

Carboy.[1][2]

Concentration Warning:DO NOT rotovap the waste stream to dryness. Concentrating nitro

compounds in the presence of reaction byproducts can increase shock sensitivity. Leave the

waste as a dilute solution (<10% w/v).

pH Check: Ensure the waste solution is neutral (pH 6-8). Acidic conditions can hydrolyze the

ester; basic conditions can degrade the indole ring.

Scenario C: Spill Cleanup (Emergency Contingency)
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Standard: Wet-Method Cleanup to prevent aerosolization.[1]

PPE: Nitrile gloves (double layer), lab coat, safety goggles, and N95 dust mask (if powder is

fine).

Containment: Do not dry sweep. Dry sweeping generates dust which is an inhalation hazard

and a potential deflagration risk.

Method:

Cover the spill with a solvent-dampened pad (Ethanol or water).

Wipe inward from the perimeter.

Place all wipes into a sealed "Solid Hazardous Debris" bag.

Wash the surface with a mild detergent solution.

Regulatory Compliance (RCRA & EPA)
Although Methyl 6-nitroindole-3-acetate is not explicitly listed on the EPA "P-List" (Acutely

Toxic) or "U-List" (Toxic), it must be managed as Hazardous Waste based on characteristics

and best management practices.[1]

Waste Characterization (40 CFR 262.11):

Ignitability (D001): Applicable if the compound is in a flammable solvent (Flash point

<60°C).

Toxicity: While not a TCLP metal, the nitro-aromatic nature implies potential aquatic

toxicity.

Disposal Code: If the pure solid does not meet a specific characteristic (D-code), it should be

manifested as "Non-Regulated Chemical Waste" but flagged for Incineration Only.

Prohibited: Do not dispose of down the drain. The compound is organic and likely poorly

biodegradable.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b12335620/docs?utm_src=pdf-body#operational-guide-methyl-6-nitroindole-3-acetate-disposal-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References & Authority
U.S. Environmental Protection Agency (EPA). "Criteria for Listing Hazardous Waste." Code

of Federal Regulations, 40 CFR Part 261.[4]11.

Fisher Scientific. "Safety Data Sheet: 5-Nitroindole (Analogous Hazard Data)." Fisher

Scientific MSDS System.

Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard:

Labels and Pictograms." OSHA Brief.

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US), 2011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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